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N-Carboxybenzyl D-Valacyclovir N-Carboxybenzyl D-Valacyclovir
Brand Name: Vulcanchem
CAS No.: 124832-32-2
VCID: VC0045147
InChI: InChI=1S/C21H26N6O6/c1-13(2)15(24-21(30)33-10-14-6-4-3-5-7-14)19(29)32-9-8-31-12-27-11-23-16-17(27)25-20(22)26-18(16)28/h3-7,11,13,15H,8-10,12H2,1-2H3,(H,24,30)(H3,22,25,26,28)/t15-/m1/s1
SMILES: CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3
Molecular Formula: C21H26N6O6
Molecular Weight: 458.475

N-Carboxybenzyl D-Valacyclovir

CAS No.: 124832-32-2

Reference Standards

VCID: VC0045147

Molecular Formula: C21H26N6O6

Molecular Weight: 458.475

N-Carboxybenzyl D-Valacyclovir - 124832-32-2

CAS No. 124832-32-2
Product Name N-Carboxybenzyl D-Valacyclovir
Molecular Formula C21H26N6O6
Molecular Weight 458.475
IUPAC Name 2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]ethyl (2R)-3-methyl-2-(phenylmethoxycarbonylamino)butanoate
Standard InChI InChI=1S/C21H26N6O6/c1-13(2)15(24-21(30)33-10-14-6-4-3-5-7-14)19(29)32-9-8-31-12-27-11-23-16-17(27)25-20(22)26-18(16)28/h3-7,11,13,15H,8-10,12H2,1-2H3,(H,24,30)(H3,22,25,26,28)/t15-/m1/s1
Standard InChIKey ZQSUAJRZJTUOEA-OAHLLOKOSA-N
SMILES CC(C)C(C(=O)OCCOCN1C=NC2=C1N=C(NC2=O)N)NC(=O)OCC3=CC=CC=C3
Synonyms N(Val)-Carboxybenzyl Valacyclovir; N-[(Phenylmethoxy)carbonyl]-D-valine 2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]Ethyl Ester; Valacyclovir Related Compound E;
PubChem Compound 136258730
Last Modified Nov 11 2021
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